Cas no 640734-93-6 (4-(thiomorpholine-4-carbonyl)-1H-indole)

• Product Name: 4-(thiomorpholine-4-carbonyl)-1H-indole
• CAS No: 640734-93-6
• MF: C₁₃H₁₄N₂OS
• MW: 246.328061580658
• CID: 3538180
• PubChem ID: 43581958
• Update Time: 2025-06-08

4-(thiomorpholine-4-carbonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• THIOMORPHOLINE, 4-(1H-INDOL-4-YLCARBONYL)-
• 1H-indol-4-yl(thiomorpholin-4-yl)methanone
• 4-(thiomorpholine-4-carbonyl)-1H-indole
• Z432048892
• 640734-93-6
• (1H-indol-4-yl)(thiomorpholino)methanone
• F6253-5553
• AKOS005854511

• Inchi： 1S/C13H14N2OS/c16-13(15-6-8-17-9-7-15)11-2-1-3-12-10(11)4-5-14-12/h1-5,14H,6-9H2
• InChI Key： VMXJUXQWRDPNBW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC2=C1C=CN2)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 246.083
• Monoisotopic Mass: 246.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 4-(thiomorpholine-4-carbonyl)-1H-indole

Introduction to 4-(thiomorpholine-4-carbonyl)-1H-indole (CAS No. 640734-93-6)

4-(thiomorpholine-4-carbonyl)-1H-indole, identified by the chemical compound code CAS No. 640734-93-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the broader category of heterocyclic derivatives, featuring a unique structural framework that combines an indole core with a thiomorpholine moiety. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The indole ring, a well-known pharmacophore, is extensively studied for its role in various biological processes and its potential as a drug candidate. Its aromatic system can interact with biological targets through π-stacking and hydrophobic interactions, while its nitrogen atom can participate in hydrogen bonding or coordinate with metal ions. In contrast, the thiomorpholine group introduces a sulfur atom into the molecule, which can enhance solubility, improve bioavailability, and modulate receptor binding affinity. This combination of structural features makes 4-(thiomorpholine-4-carbonyl)-1H-indole a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets. Studies suggest that 4-(thiomorpholine-4-carbonyl)-1H-indole may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The thiomorpholine moiety, in particular, has been shown to enhance binding affinity to specific protein targets by optimizing the orientation and conformation of the indole ring.

In vitro studies have demonstrated that derivatives of 4-(thiomorpholine-4-carbonyl)-1H-indole can modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling cascades. The carbonyl group at the 4-position of the thiomorpholine ring further contributes to the molecule's reactivity, allowing for post-synthetic modifications that can fine-tune its pharmacological properties. These modifications include introducing additional functional groups or conjugating the compound with other bioactive molecules to enhance its therapeutic efficacy.

One of the most exciting aspects of 4-(thiomorpholine-4-carbonyl)-1H-indole is its potential in addressing unmet medical needs through structure-based drug design. By leveraging high-throughput screening technologies and biophysical techniques, researchers can rapidly identify analogs with improved potency and selectivity. The integration of machine learning algorithms has further accelerated this process by predicting optimal molecular structures based on large datasets of known bioactive compounds.

The synthesis of 4-(thiomorpholine-4-carbonyl)-1H-indole involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the indole-thiomorpholine core efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring high purity for subsequent biological evaluation.

The pharmacokinetic profile of 4-(thiomorpholine-4-carbonyl)-1H-indole is another critical aspect that influences its clinical potential. Preclinical studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that it may be suitable for oral administration. Additionally, its metabolic stability has been assessed through in vitro liver microsome experiments, revealing a balanced half-life that could support once-daily dosing regimens.

Future research directions for 4-(thiomorpholine-4-carbonyl)-1H-indole include exploring its mechanism of action in detail and investigating its potential as a lead compound for drug development programs. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. By combining expertise in organic chemistry, medicinal biology, and drug delivery systems, researchers can maximize the therapeutic impact of this promising compound.

In conclusion,4-(thiomorpholine-4-carbonyl)-1H-indole (CAS No. 640734-93-6) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and biological activities. Its potential as a therapeutic agent is supported by emerging research findings and innovative synthetic strategies. As our understanding of disease mechanisms continues to evolve,this compound will undoubtedly play a crucial role in shaping the future of drug discovery and development.